Cas no 1823367-54-9 (1-(5-Iodo-2-(methylthio)pyrimidin-4-yl)ethanone)

• Product Name: 1-(5-Iodo-2-(methylthio)pyrimidin-4-yl)ethanone
• CAS No: 1823367-54-9
• MF: C₇H₇IN₂OS
• MW: 294.112752199173
• CID: 4817754
• Update Time: 2025-06-08

1-(5-Iodo-2-(methylthio)pyrimidin-4-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(5-Iodo-2-(methylthio)pyrimidin-4-yl)ethanone

• Inchi： 1S/C7H7IN2OS/c1-4(11)6-5(8)3-9-7(10-6)12-2/h3H,1-2H3
• InChI Key： MQIQLWWIKWPOCR-UHFFFAOYSA-N
• SMILES： IC1=CN=C(N=C1C(C)=O)SC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 179
• XLogP3: 1.7
• Topological Polar Surface Area: 68.2

Additional information on 1-(5-Iodo-2-(methylthio)pyrimidin-4-yl)ethanone

Recent Advances in the Study of 1-(5-Iodo-2-(methylthio)pyrimidin-4-yl)ethanone (CAS: 1823367-54-9)

The compound 1-(5-Iodo-2-(methylthio)pyrimidin-4-yl)ethanone (CAS: 1823367-54-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the role of 1-(5-Iodo-2-(methylthio)pyrimidin-4-yl)ethanone as a versatile intermediate in the synthesis of novel pyrimidine derivatives. Pyrimidines are a critical class of heterocyclic compounds that form the backbone of many biologically active molecules, including nucleosides, nucleotides, and several FDA-approved drugs. The presence of both iodine and methylthio substituents in this compound offers unique reactivity patterns, making it a valuable building block for further chemical modifications.

One of the most notable advancements in the study of this compound is its application in the development of kinase inhibitors. Kinases play a pivotal role in cellular signaling pathways, and their dysregulation is often associated with various diseases, including cancer and inflammatory disorders. Researchers have successfully utilized 1-(5-Iodo-2-(methylthio)pyrimidin-4-yl)ethanone as a precursor to synthesize potent and selective kinase inhibitors, demonstrating promising results in preclinical models.

In addition to its role in kinase inhibitor development, recent investigations have explored the antimicrobial properties of derivatives derived from this compound. Preliminary studies indicate that certain modifications of the pyrimidine core can enhance antibacterial and antifungal activity, suggesting potential applications in addressing antibiotic resistance. These findings are particularly relevant given the growing global concern over multidrug-resistant pathogens.

The synthetic accessibility of 1-(5-Iodo-2-(methylthio)pyrimidin-4-yl)ethanone has also been a focal point of recent research. Novel synthetic routes have been developed to improve yield and purity, thereby facilitating its use in large-scale pharmaceutical production. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to optimize the reaction conditions, reducing both time and cost.

Despite these promising developments, challenges remain in fully elucidating the compound's mechanism of action and optimizing its pharmacokinetic properties. Future research directions may include structural-activity relationship (SAR) studies to identify the most pharmacologically active derivatives, as well as in vivo studies to assess toxicity and efficacy. Collaborative efforts between academic institutions and pharmaceutical companies will be essential to translate these findings into clinically viable therapeutics.

In conclusion, 1-(5-Iodo-2-(methylthio)pyrimidin-4-yl)ethanone (CAS: 1823367-54-9) represents a promising scaffold for the development of novel therapeutic agents. Its versatility in chemical modifications and broad biological activity make it a valuable asset in the ongoing quest for innovative treatments. Continued research in this area holds the potential to yield significant breakthroughs in medicinal chemistry and drug discovery.